8-(Chloroacetylaminoethylthio)cyclic amp

• CAS No.: 65259-76-9
• Molecular Formula: C14H18ClN6O8PS
• Molecular Weight: 496.8 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-[6-amino-8-[(E)-2-[(2-chloroacetyl)amino]ethenyl]sulfanylpurin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C14H18ClN6O8PS/c15-3-7(22)17-1-2-31-14-20-8-11(16)18-5-19-12(8)21(14)13-10(24)9(23)6(29-13)4-28-30(25,26)27/h1-2,5-6,9-10,13,23-24H,3-4H2,(H,17,22)(H2,16,18,19)(H2,25,26,27)/b2-1+/t6-,9-,10-,13-/m1/s1
• InChI Key: SJCJHWOCFCZYSR-QPFBEWOZSA-N
• SMILES: C1=NC(=C2C(=N1)N(C(=N2)SC=CNC(=O)CCl)C3C(C(C(O3)COP(=O)(O)O)O)O)N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C(=N2)S/C=C/NC(=O)CCl)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)N
• Synonyms: 8-(chloroacetylaminoethylthio)cyclic AMP; 8-CAET-CAMP

Description

8-(Chloroacetylaminoethylthio)cyclic AMP is a synthetic derivative of cyclic adenosine monophosphate (cAMP), a critical second messenger in intracellular signaling. This compound features a chloroacetylaminoethylthio group at the 8-position of the adenine ring, a modification designed to enhance stability, membrane permeability, and resistance to enzymatic degradation by phosphodiesterases (PDEs).

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The 8-position of cAMP is a common site for chemical modifications to tailor pharmacokinetic and pharmacodynamic properties. Below is a comparative analysis of 8-(Chloroacetylaminoethylthio)cyclic AMP and key analogs:

Compound	Substituent	Molecular Weight	Key Properties	Reference
8-(Chloroacetylaminoethylthio)cAMP	Chloroacetyl-aminoethylthio	~550 (estimated)	Hypothetical: Enhanced stability, PKA activation, potential PDE inhibition	N/A
8-CPT-cAMP	4-Chlorophenylthio	493.8	Potent PDE VA inhibitor; activates PKA; increases intracellular cAMP
8-Bromo-cAMP	Bromo	~510 (varies)	Membrane-permeable; resistant to PDE degradation; long-acting cAMP mimic
Dibutyryl-cAMP (DBcAMP)	Dibutyryl	~524	Improved cell permeability; slower degradation; mimics cAMP in cardiovascular studies

Key Research Findings

Stability and Degradation Resistance

• 8-CPT-cAMP : Demonstrates resistance to PDE-mediated hydrolysis due to the 4-chlorophenylthio group, making it a stable cAMP analog. It inhibits PDE VA, elevating both cAMP and cGMP levels .
• 8-Bromo-cAMP : The bromine substitution enhances membrane permeability and reduces susceptibility to PDEs, prolonging its activity in cellular assays .
• DBcAMP : The dibutyryl groups mask the phosphate moiety, improving lipid solubility and intracellular delivery .

Mechanistic Effects PKA Activation: 8-CPT-cAMP selectively activates PKA type I, influencing downstream targets like ion channels and transcription factors . In contrast, 8-Bromo-cAMP broadly activates PKA isoforms due to its structural similarity to endogenous cAMP . PDE Inhibition: 8-CPT-cAMP uniquely inhibits PDE VA (cGMP-specific PDE), creating cross-talk between cAMP and cGMP pathways . This dual action is absent in 8-Bromo-cAMP and DBcAMP.

Functional Outcomes Cardiovascular Effects: DBcAMP induces stronger vasodilation and inotropic effects compared to native cAMP, likely due to sustained intracellular levels . Compartmentalization: Forskolin (a cAMP-elevating agent) and isoproterenol (a β-adrenergic agonist) show divergent relationships between cAMP levels and arterial relaxation, suggesting spatial cAMP signaling influenced by substituent chemistry .

For example, 8-CPT-cAMP’s PDE inhibition could benefit conditions like pulmonary hypertension, whereas DBcAMP has been explored in heart failure models .